3-((5-((3-chlorobenzyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-[(3-chlorophenyl)methylsulfanyl]-4-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C25H21ClN4OS2/c26-20-10-6-9-19(15-20)17-32-24-28-27-23(29(24)14-13-18-7-2-1-3-8-18)16-30-21-11-4-5-12-22(21)33-25(30)31/h1-12,15H,13-14,16-17H2
• InChI Key: KMYBVZZVZWVXAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=NN=C2SCC3=CC(=CC=C3)Cl)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C25H21ClN4OS2
• Molecular Weight: 493.0 g/mol

Description

3-((5-((3-chlorobenzyl)thio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C25H21ClN4OS2 and its molecular weight is 493.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• Efficient Catalysis : A methodology related to the synthesis of compounds involves using efficient catalysts for condensation reactions, highlighting the significance of eco-friendly reaction conditions and simple procedures for obtaining high yields (Karimi-Jaberi et al., 2012).

Potential Applications in Research and Industry

• Anticancer Properties : Derivatives of 1,2,4-triazole, similar in structural motif to the compound , are known for their antifungal, antidepressant, and particularly anticancer properties, underscoring their significance in medical research (Rud et al., 2016).

• Antimicrobial Agents : Compounds incorporating thiadiazolotriazinones and 4-methylthiobenzyl moieties have been explored for their potential as antimicrobial agents, providing a route for the development of new antibiotics (Ashok & Holla, 2007).

• Hypoglycemic Activity : The structural modification and synthesis of compounds bearing resemblance to the triazole and thiazolidinedione frameworks have shown promising hypoglycemic activity, contributing to diabetes research (Liu et al., 2008).

• Anti-Tumor Agents : New series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety have been evaluated for their anti-tumor activities, highlighting the potential for cancer treatment advancements (Gomha et al., 2016).

Innovative Research Methodologies

• Microwave-Assisted Synthesis : The use of microwave irradiation has facilitated the rapid and efficient synthesis of nitrogen and sulfur-containing heterocyclic compounds, demonstrating an innovative approach to chemical synthesis and potential pharmacological evaluation (Mistry & Desai, 2006).

Corrosion Inhibition

• Oil-Well Tubular Steel : Benzothiazole derivatives have been investigated for their effectiveness as corrosion inhibitors for oil-well tubular steel in acidic solutions, offering insights into industrial applications for protecting infrastructure (Yadav et al., 2015).